Cas no 1260011-11-7 (2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid)

2-{(tert-Butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a substituted phenyl side chain. The Boc group enhances stability, making it suitable for peptide synthesis and other organic transformations under acidic or basic conditions. The 4-chloro-3-methylphenyl moiety introduces steric and electronic effects, useful in medicinal chemistry for structure-activity studies. This compound serves as a versatile intermediate in the synthesis of modified peptides, small-molecule inhibitors, and bioactive compounds. Its well-defined structure and compatibility with standard deprotection methods make it valuable for controlled functionalization in research and pharmaceutical applications.
2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid structure
1260011-11-7 structure
Product Name:2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid
CAS No:1260011-11-7
MF:C15H20ClNO4
MW:313.77660369873
CID:6088148
PubChem ID:165506680
Update Time:2025-10-24

2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid
    • Phenylalanine, 4-chloro-N-[(1,1-dimethylethoxy)carbonyl]-3-methyl-
    • 2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
    • EN300-1282827
    • 1260011-11-7
    • Inchi: 1S/C15H20ClNO4/c1-9-7-10(5-6-11(9)16)8-12(13(18)19)17-14(20)21-15(2,3)4/h5-7,12H,8H2,1-4H3,(H,17,20)(H,18,19)/t12-/m0/s1
    • InChI Key: GLBSQFCHFYJPMP-LBPRGKRZSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=C(Cl)C(C)=C1)NC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 313.1080858g/mol
  • Monoisotopic Mass: 313.1080858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 464.4±45.0 °C(Predicted)
  • pka: 3.86±0.10(Predicted)

2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1282827-0.05g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
0.05g
$719.0 2023-06-07
Enamine
EN300-1282827-0.1g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
0.1g
$755.0 2023-06-07
Enamine
EN300-1282827-0.25g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
0.25g
$789.0 2023-06-07
Enamine
EN300-1282827-0.5g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
0.5g
$823.0 2023-06-07
Enamine
EN300-1282827-1.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
1g
$857.0 2023-06-07
Enamine
EN300-1282827-2.5g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
2.5g
$1680.0 2023-06-07
Enamine
EN300-1282827-5.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
5g
$2485.0 2023-06-07
Enamine
EN300-1282827-10.0g
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
10g
$3683.0 2023-06-07
Enamine
EN300-1282827-50mg
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
50mg
$587.0 2023-10-01
Enamine
EN300-1282827-100mg
2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-methylphenyl)propanoic acid
1260011-11-7
100mg
$615.0 2023-10-01

2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid Related Literature

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid (CAS No. 1260011-11-7)

2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid (CAS No. 1260011-11-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of N-Boc protected amino acids, which are pivotal intermediates in peptide synthesis and drug development. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-chloro-3-methylphenyl moiety, makes it highly valuable for designing bioactive molecules targeting various therapeutic areas.

The growing interest in peptide-based therapeutics and small-molecule drugs has elevated the demand for high-purity intermediates like 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid. Researchers frequently search for "Boc-protected amino acid applications" or "CAS 1260011-11-7 supplier," reflecting its relevance in modern drug discovery. The compound's chirality and functional group compatibility further enhance its utility in asymmetric synthesis and structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid is often employed in the construction of peptidomimetics and enzyme inhibitors. Its 4-chloro-3-methylphenyl group contributes to lipophilicity, a critical factor in optimizing drug bioavailability. Recent trends in "green chemistry" have also spurred interest in eco-friendly synthesis routes for such compounds, aligning with global sustainability goals.

Analytical characterization of this compound typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. The Boc group in CAS 1260011-11-7 offers selective deprotection under mild acidic conditions, making it ideal for sequential peptide coupling strategies. These properties address common search queries such as "how to remove Boc protecting group" and "Boc-amino acid stability."

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-methylphenyl)propanoic acid represents a versatile building block in medicinal chemistry. Its applications span from cancer research to neurological disorder drug development, catering to evolving market needs. As the pharmaceutical industry continues to explore "targeted drug delivery" and "personalized medicine," compounds like this will remain at the forefront of innovation.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk